Cas no 65733-07-5 ((all-E)-3,7,11,15,19,23,27,31,35,39-Decamethyl-2,6,10,14,18,22,26,30,34,38-tetracontadecaenoic Acid Ethyl Ester)

(all-E)-3,7,11,15,19,23,27,31,35,39-Decamethyl-2,6,10,14,18,22,26,30,34,38-tetracontadecaenoic Acid Ethyl Ester structure

65733-07-5 structure

Product Name:(all-E)-3,7,11,15,19,23,27,31,35,39-Decamethyl-2,6,10,14,18,22,26,30,34,38-tetracontadecaenoic Acid Ethyl Ester

CAS No:65733-07-5

Molecular Formula:C₅₂H₈₄O₂

Molecular Weight:741.222176551819

CID:6228535

PubChem ID:6442023

(all-E)-3,7,11,15,19,23,27,31,35,39-Decamethyl-2,6,10,14,18,22,26,30,34,38-tetracontadecaenoic Acid Ethyl Ester Properties

Names and Identifiers

- (all-E)-3,7,11,15,19,23,27,31,35,39-Decamethyl-2,6,10,14,18,22,26,30,34,38-tetracontadecaenoic Acid Ethyl Ester
- 65733-07-5
- Decaprenoic ethyl ester
- ethyl (2E,6E,10E,14E,18E,22E,26E,30E,34E)-3,7,11,15,19,23,27,31,35,39-decamethyltetraconta-2,6,10,14,18,22,26,30,34,38-decaenoate
- 2,6,10,14,18,22,26,30,34,38-Tetracontadecaenoic acid, 3,7,11,15,19,23,27,31,35,39-decamethyl-, ethyl ester
- (all-E)-3,7,11,15,19,23,27,31,35,39-Decamethyl-2,6,10,14,18,22,26,30,34,38-tetracontadecaenoic Acid
- 72505-71-6
- InChIKey： XDGDODKRYSYPTQ-NUDDVCMYSA-N
- Inchi： 1S/C52H84O2/c1-13-54-52(53)41-51(12)40-22-39-50(11)38-21-37-49(10)36-20-35-48(9)34-19-33-47(8)32-18-31-46(7)30-17-29-45(6)28-16-27-44(5)26-15-25-43(4)24-14-23-42(2)3/h23,25,27,29,31,33,35,37,39,41H,13-22,24,26,28,30,32,34,36,38,40H2,1-12H3/b43-25+,44-27+,45-29+,46-31+,47-33+,48-35+,49-37+,50-39+,51-41+
- SMILES： O(CC)C(/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)=O

Computed Properties

Exact Mass: 740.64713192g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 30
Monoisotopic Mass: 740.64713192g/mol
Heavy Atom Count: 54
Complexity: 1370
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 9
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 18.6
Topological Polar Surface Area: 26.3Å²

(all-E)-3,7,11,15,19,23,27,31,35,39-Decamethyl-2,6,10,14,18,22,26,30,34,38-tetracontadecaenoic Acid Ethyl Ester Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	D212445-5mg	(all-E)-3,7,11,15,19,23,27,31,35,39-Decamethyl-2,6,10,14,18,22,26,30,34,38-tetracontadecaenoic Acid Ethyl Ester	65733-07-5		5mg	$115.00	2023-05-18

(all-E)-3,7,11,15,19,23,27,31,35,39-Decamethyl-2,6,10,14,18,22,26,30,34,38-tetracontadecaenoic Acid Ethyl Ester Related Literature

1. Synthesis of functionalized, dispersible carbon-coated cobalt nanoparticles for potential biomedical applications†

Quirin M. Kainz,Soraia Fernandes,Corina M. Eichenseer,Francesca Besostri,Helmut Körner,Rainer Müller,Oliver Reiser Faraday Discuss., 2014,175, 27-40
2. Biosorption and bioaccumulation of chromate from aqueous solution by a newly isolated Bacillus mycoides strain 200AsB1†

Shu-Lin Ye,Xiao-Xia Shi,Min Li RSC Adv., 2016,6, 101153-101161
3. Contents list

Soft Matter, 2011,7, 11279-11289
4. Reversion of DNA strand displacement using functional nucleic acids as toeholds†

Xiurong Yang Chem. Commun., 2014,50, 805-807
5. Controlled synthesis of Ni(OH)2/Ni3S2 hybrid nanosheet arrays as highly active and stable electrocatalysts for water splitting†

Xiaoqiang Du,Zhi Yang,Yu Li,Yaqiong Gong,Min Zhao J. Mater. Chem. A, 2018,6, 6938-6946
6. Protein patterning with antifouling polymer gel platforms generated using visible light irradiation†

Yasuhiko Iwasaki,Sukulya Bunuasunthon Chem. Commun., 2020,56, 5472-5475
7. Determination of lead in tap water by ICP-AES with flow-injection on-line adsorption preconcentration using a knotted reactor and ultrasonic nebulization

J. Anal. At. Spectrom., 1999,14, 1239-1243
8. Water interaction with B-site (B = Al, Zr, Nb, and W) doped SrFeO3−δ-based perovskite surfaces for thermochemical water splitting applications†

Sha Chen,Hongwei Cheng,Yanbo Liu,Xiaolu Xiong,Qiangchao Sun,Qian Xu,Shenggang Li Phys. Chem. Chem. Phys., 2022,24, 28975-28983
9. One-step, seedless wet-chemical synthesis of gold@palladium nanoflowers supported on reduced graphene oxide with enhanced electrocatalytic properties†

Shan-Shan Li,Ai-Jun Wang,Yuan-Yuan Hu,Ke-Ming Fang,Jian-Rong Chen,Jiu-Ju Feng J. Mater. Chem. A, 2014,2, 18177-18183
10. Nanoprobe X-ray fluorescence characterization of defects in large-area solar cells†

M. I. Bertoni,D. P. Fenning,M. Rinio,V. Rose,M. Holt,J. Maser,T. Buonassisi Energy Environ. Sci., 2011,4, 4252-4257

Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Polyterpenoids

65733-07-5 ((all-E)-3,7,11,15,19,23,27,31,35,39-Decamethyl-2,6,10,14,18,22,26,30,34,38-tetracontadecaenoic Acid Ethyl Ester) Related Products

Recommended suppliers

Hebei Ganmiao New material Technology Co., LTD

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.hbganmiao.com/

Hebei Ganmiao New material Technology Co., LTD

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

https://senfeida.en.made-in-china.com/

Suzhou Senfeida Chemical Co., Ltd

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd

Hangzhou Runyan Pharmaceutical Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.runyanpharma.com/IndexEN.htm

Hangzhou Runyan Pharmaceutical Technology Co., Ltd

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

https://www.jx-pharm.com/index.html

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.